Cas no 1914540-32-1 (1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea)

1-(4-Fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea is a fluorinated urea derivative featuring a hydroxytetrahydrofuran moiety. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the 4-fluorophenyl group enhances metabolic stability, while the hydroxyoxolan (hydroxytetrahydrofuran) substituent introduces a polar functional group, improving solubility and enabling further derivatization. The structural combination of a urea linkage with a fluorinated aromatic ring and a heterocyclic alcohol suggests utility in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for scalable production with consistent purity.
1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea structure
1914540-32-1 structure
Product Name:1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea
CAS No:1914540-32-1
MF:C12H15FN2O3
MW:254.257506608963
CID:6011745
PubChem ID:103847582
Update Time:2025-10-05

1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea
    • Urea, N-(4-fluorophenyl)-N'-[(tetrahydro-3-hydroxy-3-furanyl)methyl]-
    • AKOS026697038
    • 1-(4-fluorophenyl)-3-[(3-hydroxyoxolan-3-yl)methyl]urea
    • 1914540-32-1
    • F6556-2999
    • 1-(4-fluorophenyl)-3-((3-hydroxytetrahydrofuran-3-yl)methyl)urea
    • Inchi: 1S/C12H15FN2O3/c13-9-1-3-10(4-2-9)15-11(16)14-7-12(17)5-6-18-8-12/h1-4,17H,5-8H2,(H2,14,15,16)
    • InChI Key: GEMMJZCNJGWYNB-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(F)C=C1)C(NCC1(O)CCOC1)=O

Computed Properties

  • Exact Mass: 254.10667051g/mol
  • Monoisotopic Mass: 254.10667051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • Density: 1.361±0.06 g/cm3(Predicted)
  • Boiling Point: 404.7±43.0 °C(Predicted)
  • pka: 13.68±0.46(Predicted)

1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea Pricemore >>

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Additional information on 1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea

Introduction to 1-(4-Fluorophenyl)-3-(3-Hydroxyoxolan-3-yl)methylurea (CAS No. 1914540-32-1)

The compound 1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea, identified by the CAS registry number CAS No. 1914540-32-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorophenyl group with a hydroxyoxolane moiety, connected via a methylurea linkage. The molecular formula of this compound is C12H16FN2O3, and its molecular weight is approximately 277.28 g/mol.

The synthesis of 1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. The presence of the fluorine atom in the phenyl ring introduces electronic effects that can influence the reactivity and stability of the molecule. Additionally, the hydroxyoxolane group contributes to the compound's solubility and bioavailability, making it a promising candidate for various applications in drug development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to innovative treatments for conditions such as inflammation, cancer, and neurodegenerative diseases. The hydroxyoxolane group has been shown to enhance the compound's pharmacokinetic properties, including absorption and distribution, which are critical factors in drug design.

In terms of structural analysis, the compound exhibits a rigid framework due to the presence of the urea group, which can facilitate interactions with target biomolecules. Computational modeling studies have provided insights into its binding affinity and selectivity towards various biological targets. These findings underscore the importance of CAS No. 1914540-32-1 as a lead compound for further optimization and preclinical testing.

The application of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise characterization of this compound. These methods have confirmed its purity and structural integrity, ensuring its reliability for use in research and development activities.

In conclusion, 1-(4-fluorophenyl)-3-(3-hydroxyoxolan-3-yl)methylurea, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing medical science and improving human health.

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